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Abstract

Guazatine acetate is a non-systemic, broad-spectrum fungicide that has been utilized in
agriculture for several decades, primarily for seed treatment and post-harvest applications to
control a range of fungal pathogens. It is not a singular chemical entity but a complex mixture
of guanidated polyamines, with its fungicidal activity stemming from the disruption of fungal cell
membrane integrity. This technical guide provides a comprehensive overview of the history,
chemical properties, synthesis, mode of action, and fungicidal efficacy of Guazatine acetate. It
also details analytical methodologies for residue detection and summarizes key toxicological
data. While the precise signaling pathways affected by Guazatine acetate are not fully
elucidated, this guide presents a model of its disruptive action on the fungal cell membrane and
its potential downstream consequences.

Introduction and Historical Development

Guazatine was first introduced in Sweden in 1974 as a fungicide for seed treatment.[1] Initially,
the common name "guanoctine” was used, but this was later changed to Guazatine.[2] It is now
recognized that commercial Guazatine is a reaction mixture of several guanidated polyamines,
rather than a single compound.[2] The fungicidal properties of these guanidine-containing
compounds led to the development of Guazatine acetate, a formulation with enhanced stability
and ease of application, typically supplied as an aqueous solution.[1] Its primary applications
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include the control of seed-borne diseases in cereals and post-harvest diseases in citrus fruits,
rockmelons, and tomatoes.[3][4]

Chemical Properties and Composition

Guazatine acetate is a mixture of the acetate salts of various guanidated polyamines. The
technical product is a complex mixture, with the main components being fully and partially
guanidated derivatives of oligoamines, such as di-, tri-, and tetra-amines.

The composition of a typical technical Guazatine mixture is detailed in the table below. The
notation "G" represents a guanidated amino group, while "N" represents a non-guanidated
amino group.
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Component Abbreviation Typical Content (%)
Guanidated Diamine GG 29.5
Guanidated Triamine GGG 30.6
Monoguanidated Diamine GN 9.8
Diguanidated Triamine GGN 8.1
Diguanidated Triamine GNG 4.5
Tetraguanidated Tetramine GGGG 5.1
Guanidated-Non-guanidated-

, o GNN 1.7
Non-guanidated Triamine
Guanidated-Non-guanidated-

_ o GNGN -

Guanidated Triamine
Guanidated-Guanidated-Non-
guanidated-Guanidated GGGN 1.4
Tetramine
Other Tetramines - 3.1
Other Pentamines - 1.4
Hexamines and above - 0.6
Non-guanidated Diamine NN 0.8
Non-guanidated Triamine NNN <0.1

Data compiled from multiple
sources. The exact
composition can vary between
production batches.[4][5]

Synthesis of Guazatine Acetate

The commercial synthesis of Guazatine involves the amidination of a technical mixture of
polyamines, primarily derived from octamethylenediamine.[1] This process is carried out by
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reacting the polyamine mixture with guanidine compounds.[1] The resulting product is a
heterogeneous mixture of oligomers containing guanidated primary and secondary amino
groups linked by octamethylene bridges.[1] This mixture is then formulated as acetate salts to
improve stability and facilitate its use as a fungicide.[1]

Detailed experimental protocols for the industrial synthesis of Guazatine acetate are not readily
available in the public domain. However, a general representation of the synthesis is provided
below.

Technical Polyamine Mixture
(e.g., iminodi(octamethylene)diamine)

Amidination Reaction T annldated
Polyamines

A

Guanidinating Agent : Guazatine Acetate
(e.g., Guanidine Hydrochloride) Fem i (Aqueous Solution)

Acetic Acid

Click to download full resolution via product page

General synthesis workflow for Guazatine acetate.

Mode of Action

The primary mode of action of Guazatine acetate is the disruption of fungal cell membrane
function.[4] The cationic guanidine groups in the Guazatine molecules are thought to interact
with the negatively charged components of the fungal plasma membrane, leading to a loss of
membrane integrity.[6] This disruption results in increased membrane permeability, leakage of
essential cellular contents, and ultimately, cell death. It is believed that Guazatine acts at
multiple sites on the fungal membrane, which may contribute to a lower risk of resistance
development.[2]

While the specific signaling pathways triggered by this membrane disruption are not well-
defined for Guazatine, it is hypothesized that the loss of membrane integrity leads to a cascade
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of downstream events, including ionic imbalance, metabolic disruption, and the activation of
stress response pathways.

Fungal Cell

Guazatine Acetate

Interacts with

Fungal Plasma Membrane

Membrane Disruption

Increased Permeability

VAN

Leakage of Cellular Contents lonic Imbalance
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Metabolic Disruption

Stress Response Activation

Cell Death
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Hypothesized mode of action of Guazatine acetate.

Fungicidal Efficacy

Guazatine acetate is effective against a broad spectrum of plant pathogenic fungi. It is used as

a seed dressing to control diseases such as seedling blight (Fusarium spp.), glume blotch

(Septoria nodorum), common bunt (Tilletia caries), and common root rot (Helminthosporium

spp.) in cereals.[3][4] As a post-harvest treatment, it is effective against blue mold (Penicillium

italicum), green mold (Penicillium digitatum), and sour rot (Geotrichum candidum) in citrus

fruits.[5]

Quantitative data on the efficacy (e.g., ECso or MIC values) of Guazatine acetate against

specific plant pathogenic fungi are not consistently available in publicly accessible literature.

The following table provides a qualitative summary of its known spectrum of activity.

Pathogen Disease Crop(s)

Alternaria spp. Leaf spot Cereals

Cercospora spp. Leaf spot Groundnuts, Soybean
Fusarium spp. Seedling blight, Wilts Cereals
Helminthosporium spp. Leaf spots and blights Cereals

Penicillium digitatum Green mold Citrus

Penicillium italicum Blue mold Citrus

Pyricularia oryzae Rice blast Rice

Septoria spp. Leaf spot, Glume blotch Cereals, Wheat
Tilletia caries Common bunt Cereals

Information compiled from

various sources.[1][3][4]
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Experimental Protocols: Residue Analysis in Citrus
Fruits

The analysis of Guazatine residues is complicated by its nature as a complex mixture.
Therefore, analytical methods typically focus on the quantification of a few major components
as markers, such as GG, GGG, GGN, and GNG.[7]

Protocol: Determination of Guazatine Residues in Citrus Peel by LC-MS/MS
This protocol is based on the method described by Scordino et al. (2008).[6]

1. Sample Preparation and Extraction: a. Homogenize the citrus peel sample. b. Weigh 10 g of
the homogenized peel into a 50 mL polypropylene centrifuge tube. c. Add 20 mL of extraction
solvent (1% formic acid in water/acetone, 1:2 v/v). d. Shake vigorously for 1 minute. e.
Centrifuge at 4000 rpm for 5 minutes. f. Filter the supernatant through a 0.45 um filter into a
vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis:
o Chromatographic Column: A hydrophilic end-capped C18 column (e.g., Aquasil C18).

» Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile
phase B (e.g., 0.1% formic acid in acetonitrile).

 lonization Mode: Electrospray lonization (ESI) in positive mode.

» Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-product ion
transitions for the marker components (GG, GGG, GGN, GNG) and an internal standard
(e.g., dodine).

3. Quantification: a. Prepare a calibration curve using a certified reference material of a
Guazatine acetate technical mixture. b. Quantify the individual marker components in the
sample extract. c. The total Guazatine residue is reported as the sum of the quantified marker
components, often with a correction factor based on the composition of the reference standard.
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Workflow for Guazatine residue analysis in citrus.

Toxicology Profile

The toxicological profile of Guazatine acetate has been evaluated by various regulatory
agencies. It is classified as harmful if swallowed or in contact with skin, and fatal if inhaled.[8]

Toxicological Endpoint Value Species
Acute Oral LDso 227-300 mg/kg Rat[3]

Acute Dermal LDso >1000 mg/kg Rat[3]

Acute Dermal LDso 1176 mg/kg Rabbit[3]
2-Year Feeding (NOEL) 200 mg/kg diet Rat and Dog[3]
Carcinogenicity Non-carcinogenic Rat[3]
Teratogenicity Non-teratogenic Rat[3]
Acceptable Daily Intake (ADI) 0.006 mg/kg/day Human[9]

NOEL: No-Observed-Effect
Level

Conclusion

Guazatine acetate remains a relevant fungicide for specific agricultural applications, particularly
due to its broad spectrum of activity and multi-site mode of action which may help in managing
fungicide resistance. Its complex chemical nature presents challenges for synthesis, analysis,
and a complete understanding of its mechanism of action. Further research is warranted to
elucidate the specific fungal signaling pathways affected by Guazatine-induced membrane
disruption and to obtain more comprehensive quantitative data on its efficacy against a wider
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range of plant pathogens. This would not only enhance our understanding of this fungicide but
also aid in the development of more effective and targeted disease management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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